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Compound of Interest

Compound Name: Sodium naphthionate

Cat. No.: B093542

An In-depth Technical Guide to the Physical and Chemical Properties of Sodium
Naphthionate

This technical guide provides a comprehensive overview of the core physical and chemical
properties of sodium 4-amino-1-naphthalenesulfonate, commonly known as Naphthionic Acid
Sodium Salt or Sodium Naphthionate. The information is intended for researchers, scientists,
and professionals in drug development and chemical synthesis.

Chemical Identity

Sodium naphthionate is the sodium salt of naphthionic acid (4-amino-1-naphthalenesulfonic
acid).[1] It is a key intermediate in the synthesis of various azo dyes.[2][3]
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Identifier

Value

IUPAC Name

sodium;4-aminonaphthalene-1-sulfonate[4]

Common Names

Naphthionic Acid Sodium Salt, Sodium
Naphthionate, Sodium 4-amino-1-

naphthalenesulfonate[1][4]

CAS Number

130-13-2[1][4]

Parent Acid CAS

84-86-6 (Naphthionic Acid)[2][5]

Molecular Formula

C10HsNNaOsS[4]

Molecular Weight

245.23 g/mol [4]

SMILES

C1=CC=C2C(=C1)C(=CC=C2S3(=0)(=0)[O-])N.
[Na+][4]

Physical Properties

Sodium naphthionate typically appears as a white to off-white or light-yellow crystalline
powder.[1][6][7] The anhydrous form is known to lose water at 100°C.[6] Aqueous solutions of
the salt are noted to have a distinct blue fluorescence.[2][6]

Property Value Conditions
White to off-white/grayish flaky ~ Standard Temperature and
Appearance
crystals[1][6][7] Pressure
Melting Point 280°C (Decomposes)[6][7][8] -
Density ~1.67 g/cm3[6] 25°C/4°C[9]
Soluble in water, soluble in
Solubility 95% ethanol, insoluble in -
ether[6]
10 g/L aqueous solution at
pH 6.8 - 7.0[6][7]
20°C
pKa (Parent Acid) 2.81[2] 25°C
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Chemical Properties and Reactivity

Sodium naphthionate exhibits good thermal stability but is sensitive to air, light, and humidity.
[1][6] Its primary chemical utility lies in the reactivity of its amino group, which can be diazotized
and coupled with other aromatic compounds to form azo dyes.[3]

Property Description

Stable under normal conditions. Sensitive to air,

Stability light, and humidity.[1][6] Decomposes upon
heating.[6]
Reactivit The amino group can undergo diazotization
eactivi
Y reactions, a critical step in azo dye synthesis.[3]
May cause skin and eye irritation.[4][10]
Hazards Inhalation, ingestion, or skin absorption can be

harmful.[6]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of sodium
naphthionate.

Technique Description

] Spectral data is available through resources like
UV-Vis
SpectraBase.[4]

FTIR spectra, typically obtained using a KBr
wafer technique, are available for analysis.[4]
The NIST Chemistry WebBook provides IR

spectral data for the parent naphthionic acid.[11]

Infrared (IR)

1H NMR and 13C NMR spectra have been
NMR recorded and are available in spectral
databases.[4][12]
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Experimental Protocols
Synthesis of Naphthionic Acid Sodium Salt

The industrial preparation of sodium naphthionate is typically achieved through the
sulfonation of 1-naphthylamine, followed by neutralization.

Workflow: Synthesis of Sodium Naphthionate
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Step 1: Sulfonation (Bake Process)

1-Naphthylamine Sulfuric Acid (H2S0Oa) o-Dichlorobenzene (Solvent)

+ H2S04 in Solvent

A Y

P 1-Naphthylamine Sulfate (Suspension)

Y

Heat to 180-190°C

Watef Distilled Off

Step 2: Neutralization & Isolation

Y

Naphthionic Acid Sodium Carbonate Solution (Na2COs)

Y

| Extraction

Y

Sodium Naphthionate Solution

\

Concentration & Crystallization

\

Sodium Naphthionate Crystals

Click to download full resolution via product page

Caption: Synthesis of Sodium Naphthionate via Solvent-Bake Process.
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Methodology:

o Formation of Sulfate: 1-Naphthylamine is dissolved in an inert, high-boiling solvent like o-
dichlorobenzene.[2] Sulfuric acid is added to form a suspension of 1-naphthylamine sulfate.

[2][9]

e Baking Process: The suspension is gradually heated to approximately 180-190°C.[2][9] This
temperature is maintained to drive the sulfonation reaction and distill off the water formed,
which is recycled with the solvent.[2] This process rearranges the initial sulfamate to the
more stable 4-sulfonic acid derivative.

o Neutralization and Extraction: After the reaction is complete, the mixture is cooled. The
product, naphthionic acid, is extracted from the solvent by adding it to an aqueous solution of
sodium carbonate or another suitable base to neutralize the acid and form the water-soluble
sodium salt.[2][9]

« |solation: The aqueous solution containing sodium naphthionate is separated. The final
product is obtained by concentrating the solution and allowing the salt to crystallize, which is
then filtered and dried.[6]

Purification

Purification is typically achieved by recrystallization. The parent naphthionic acid can be
crystallized from water, where it forms needles.[2] The sodium salt can also be purified by
recrystallization from aqueous solutions.

Diazotization and Azo Coupling

A primary application of sodium naphthionate is its use as a diazo component in azo dye
synthesis.[2]
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+ Hydrochloric Acid (HCI)

Sodium Naphthionate
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B-Naphthol Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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